molecular formula C9H8BrN3O B8508548 3-amino-5-bromo-1H-indole-2-carboxylic acid amide

3-amino-5-bromo-1H-indole-2-carboxylic acid amide

Cat. No.: B8508548
M. Wt: 254.08 g/mol
InChI Key: ZZUMSABWFJAQFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-amino-5-bromo-1H-indole-2-carboxylic acid amide is a useful research compound. Its molecular formula is C9H8BrN3O and its molecular weight is 254.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H8BrN3O

Molecular Weight

254.08 g/mol

IUPAC Name

3-amino-5-bromo-1H-indole-2-carboxamide

InChI

InChI=1S/C9H8BrN3O/c10-4-1-2-6-5(3-4)7(11)8(13-6)9(12)14/h1-3,13H,11H2,(H2,12,14)

InChI Key

ZZUMSABWFJAQFL-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Br)C(=C(N2)C(=O)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.4 g (63.0 mmol) sodium was dissolved in 200 ml 2-propanol, thereafter 16.0 g (63.0 mmol) 2-(4-bromo-2-cyano-phenylamino)acetamide was added and the solution was stirred at room temperature for 14 h. Then, the solvent was concentrated and water was added. The resulting precipitate was sucked off and washed with water. 1.4 g (8%) 3-amino-5-bromo-1H-indole-2-carboxylic acid amide was obtained. ESI-MS [m/z]: 254, 256 [M+H]+
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step Two

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